Cas no 12365-92-3 (4,7-Dichloroquinolinium tribromide)
12365-92-3 structure
Product Name:4,7-Dichloroquinolinium tribromide
CAS No:12365-92-3
MF:C9H6Br3Cl2N
MW:438.768638134003
CID:231692
PubChem ID:16204956
Update Time:2025-04-19
4,7-Dichloroquinolinium tribromide Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Dichloroquinolinium tribromide
- 4,7-dichloroquinoline hydrobromide perbromide
- EINECS 235-612-9
- 12365-92-3
- 4,7-dichloroquinoline;molecular bromine;hydrobromide
- 4,7-dichloroquinolin-1-ium;tribromide
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- Inchi: 1S/C9H5Cl2N.3BrH/c10-6-1-2-7-8(11)3-4-12-9(7)5-6;;;/h1-5H;3*1H/p-2
- InChI Key: JTCWWYAEIUMBEK-UHFFFAOYSA-L
- SMILES: [Br-].[Br-].[Br-].ClC1C=C[NH+]=C2C=C(C=CC2=1)Cl
Computed Properties
- Exact Mass: 428.6958
- Monoisotopic Mass: 434.742742
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 14.1
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 14.1
4,7-Dichloroquinolinium tribromide Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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